Cas no 917085-21-3 (7-Iodobenzo[h]quinolin-10-ol)

7-Iodobenzo[h]quinolin-10-ol structure
7-Iodobenzo[h]quinolin-10-ol structure
Product name:7-Iodobenzo[h]quinolin-10-ol
CAS No:917085-21-3
MF:C13H8NOI
MW:321.113
CID:2622497
PubChem ID:45790212

7-Iodobenzo[h]quinolin-10-ol Chemical and Physical Properties

Names and Identifiers

    • 917085-21-3
    • SCHEMBL17067741
    • 7-iodobenzo[h]quinolin-10-ol
    • 7-Iodobenzo[h]quinolin-10-ol
    • Inchi: InChI=1S/C13H8INO/c14-10-5-6-11(16)12-9(10)4-3-8-2-1-7-15-13(8)12/h1-7,15H
    • InChI Key: UNCCNPRJPINWSG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 320.96506Da
  • Monoisotopic Mass: 320.96506Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

7-Iodobenzo[h]quinolin-10-ol Related Literature

Additional information on 7-Iodobenzo[h]quinolin-10-ol

测试

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